Cas no 1021219-67-9 (N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

N-(2,4-Difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a 2,4-difluorophenylamine group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its fused bicyclic system enhances binding affinity to biological targets, particularly kinases, due to its ability to mimic purine bases. The difluorophenyl moiety contributes to improved metabolic stability and lipophilicity, optimizing pharmacokinetic profiles. This compound is commonly utilized in the development of kinase inhibitors, offering potential applications in oncology and inflammatory disease research. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies.

N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure

1021219-67-9 structure

Product Name:N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

CAS No:1021219-67-9

MF:C₁₁H₇F₂N₅

MW:247.203587770462

CID:5967522

PubChem ID:42226838

Update Time:2025-05-27

N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- CCG-328465
- 1021219-67-9
- AKOS024301527
- VU0640493-1
- F5285-0015
- Inchi： 1S/C11H7F2N5/c12-6-1-2-9(8(13)3-6)17-10-7-4-16-18-11(7)15-5-14-10/h1-5H,(H2,14,15,16,17,18)
- InChI Key： ZQLBIQYFDNWVHG-UHFFFAOYSA-N
- SMILES： C1N=C(NC2=CC=C(F)C=C2F)C2C=NNC=2N=1

Computed Properties

Exact Mass: 247.06695157g/mol
Monoisotopic Mass: 247.06695157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 66.5Å²

N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F5285-0015-2μmol	N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1021219-67-9	90%+	2μl	$57.0	2023-05-21
Life Chemicals	F5285-0015-1mg	N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1021219-67-9	90%+	1mg	$54.0	2023-05-21
Life Chemicals	F5285-0015-2mg	N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1021219-67-9	90%+	2mg	$59.0	2023-05-21
Life Chemicals	F5285-0015-3mg	N-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1021219-67-9	90%+	3mg	$63.0	2023-05-21